Cas no 2229126-78-5 (2,2-difluoro-2-(1,2-oxazol-3-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(1,2-oxazol-3-yl)acetic acid
• CAS No: 2229126-78-5
• MF: C₅H₃F₂NO₃
• MW: 163.079028367996
• CID: 5947193
• PubChem ID: 165843557
• Update Time: 2025-06-08

2,2-difluoro-2-(1,2-oxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1,2-oxazol-3-yl)acetic acid
• 2229126-78-5
• EN300-1940306

• Inchi： 1S/C5H3F2NO3/c6-5(7,4(9)10)3-1-2-11-8-3/h1-2H,(H,9,10)
• InChI Key： JKYARJZVKFCELB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CON=1)F

Computed Properties

• Exact Mass: 163.00809928g/mol
• Monoisotopic Mass: 163.00809928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 2,2-difluoro-2-(1,2-oxazol-3-yl)acetic acid

Research Brief on 2,2-Difluoro-2-(1,2-oxazol-3-yl)acetic Acid (CAS: 2229126-78-5): Recent Advances and Applications

2,2-Difluoro-2-(1,2-oxazol-3-yl)acetic acid (CAS: 2229126-78-5) is a fluorinated heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole ring and difluoroacetic acid moiety, exhibits promising potential as a building block for drug discovery and as a modulator of biological activity. Recent studies have explored its synthesis, physicochemical properties, and applications in medicinal chemistry, highlighting its versatility and therapeutic relevance.

The synthesis of 2,2-difluoro-2-(1,2-oxazol-3-yl)acetic acid has been optimized through novel catalytic and enzymatic methods, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a palladium-catalyzed cross-coupling reaction to achieve high yields and enantioselectivity, addressing previous challenges in scalability. The compound's stability under physiological conditions and its ability to act as a bioisostere for carboxylic acids make it particularly valuable for the design of protease inhibitors and kinase-targeted therapies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2,2-difluoro-2-(1,2-oxazol-3-yl)acetic acid exhibits potent inhibitory effects against inflammatory mediators such as COX-2 and TNF-α. A 2024 preclinical study published in ACS Chemical Biology revealed its efficacy in reducing inflammation in murine models of rheumatoid arthritis, with minimal off-target effects. These findings suggest its potential as a lead compound for developing next-generation anti-inflammatory drugs.

Furthermore, the compound's role in prodrug design has been explored in recent oncology research. Its ability to enhance membrane permeability and resist metabolic degradation has been leveraged to improve the delivery of chemotherapeutic agents. For instance, a 2023 study in Molecular Pharmaceutics demonstrated that conjugating 2,2-difluoro-2-(1,2-oxazol-3-yl)acetic acid with doxorubicin significantly increased tumor uptake and reduced cardiotoxicity in xenograft models, highlighting its potential in targeted cancer therapy.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 2,2-difluoro-2-(1,2-oxazol-3-yl)acetic acid derivatives. Recent computational studies, including molecular dynamics simulations and QSAR modeling, have provided insights into structure-activity relationships, paving the way for rational drug design. Future research directions may focus on expanding its applications in neurodegenerative diseases and infectious diseases, where its unique physicochemical properties could offer therapeutic advantages.

In conclusion, 2,2-difluoro-2-(1,2-oxazol-3-yl)acetic acid (CAS: 2229126-78-5) represents a versatile and promising scaffold in chemical biology and drug discovery. Its recent applications in inflammation, oncology, and prodrug development underscore its potential to address unmet medical needs. Continued research into its mechanisms of action and optimization strategies will be critical for translating these findings into clinical applications.